Cas no 508223-55-0 (4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE)

• Product Name: 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE
• CAS No: 508223-55-0
• MF: C₁₃H₁₇BF₃NO₂
• MW: 287.085794210434
• MDL: MFCD16996231
• CID: 4524189
• PubChem ID: 72221111
• Update Time: 2025-10-24

4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE
• EN300-3256272
• MB20252
• DB-194488
• 2-(trifluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneamine
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzenamine
• AS-55705
• AKOS027425820
• CS-0189722
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)-BENZENAMINE
• MFCD16996231
• W19219
• DTXSID501136988
• 508223-55-0
• MPVAGHXDGGCCHU-UHFFFAOYSA-N
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)aniline

• MDL： MFCD16996231
• Inchi： 1S/C13H17BF3NO2/c1-11(2)12(3,4)20-14(19-11)8-5-6-10(18)9(7-8)13(15,16)17/h5-7H,18H2,1-4H3
• InChI Key： MPVAGHXDGGCCHU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)N)(F)F

Computed Properties

• Exact Mass: 287.1304434Da
• Monoisotopic Mass: 287.1304434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE

4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)ANILINE: A Comprehensive Overview

The compound with CAS No. 508223-55-0, commonly referred to as 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)aniline, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is notable for its unique structure and potential applications in advanced materials and electronic devices. Recent studies have highlighted its role in the development of next-generation semiconductors and optoelectronic materials.

The dioxaborolane moiety in the molecule is a key feature that contributes to its stability and reactivity. This functional group has been extensively studied for its ability to participate in various cross-coupling reactions, which are critical in modern organic synthesis. The presence of the trifluoromethyl group further enhances the compound's electronic properties, making it a valuable building block for constructing functional materials.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including catalytic processes and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the environmental impact of manufacturing this compound. The aniline core of the molecule is another area of interest, as it plays a pivotal role in determining the compound's reactivity and compatibility with other functional groups.

In terms of applications, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)aniline has shown promise in the development of high-performance polymers and thin-film electronics. Its ability to form stable interfaces with other materials makes it an ideal candidate for use in flexible electronics and organic light-emitting diodes (OLEDs). Additionally, its electronic properties have been leveraged in the creation of advanced sensors and energy storage devices.

Recent studies have also investigated the thermal stability and mechanical properties of this compound under various conditions. These findings have provided valuable insights into its suitability for high-temperature applications and its potential as a precursor for novel materials. The combination of its structural versatility and functional group reactivity positions this compound as a key player in the ongoing evolution of materials science.

In conclusion, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)aniline (CAS No. 508223-55-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts worldwide.